![molecular formula C9H17N B1625087 3-Methyl-2-azaspiro[4.4]nonane CAS No. 914223-79-3](/img/structure/B1625087.png)
3-Methyl-2-azaspiro[4.4]nonane
Overview
Description
3-Methyl-2-azaspiro[4.4]nonane is a chemical compound with the molecular formula C9H17N . It is a derivative of 2-azaspiro[4.4]nonane .
Synthesis Analysis
The synthesis of 3-Methyl-2-azaspiro[4.4]nonane and its derivatives has been a subject of research. An efficient synthesis method for 1,3,7-triazaspiro[4.4]nonane-2,4-dione derivatives, which are structurally similar to 3-Methyl-2-azaspiro[4.4]nonane, has been developed . This method involves the creation of an unsaturated pyrrolidine cycle and yields intermediates and target compounds in high yields without requiring additional purification .Molecular Structure Analysis
The molecular structure of 3-Methyl-2-azaspiro[4.4]nonane consists of a nine-membered ring with one nitrogen atom and a methyl group attached to the third carbon atom .Scientific Research Applications
Antimicrobial Activity
Some derivatives of 1,3,7-triazaspiro[4.4]nonane-2,4-dione, which share a similar spirocyclic structure with 3-Methyl-2-azaspiro[4.4]nonane, have been studied for their antimicrobial activity. These compounds have shown potential in this field .
Synthesis of Functional Derivatives
The activation of hydroxyl groups towards nucleophilic substitution is a pathway to various functional derivatives of azaspiro compounds. This method is commonly used in the synthesis of new molecules for further application in scientific research .
Lipophilicity and Anticonvulsant Activity
The lipophilicity of N-benzyl-2-azaspiro[4.4]nonane derivatives has been determined and correlated with their anticonvulsant activity. This research highlights the importance of lipophilicity in the pharmacological profile of these compounds .
properties
IUPAC Name |
3-methyl-2-azaspiro[4.4]nonane | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H17N/c1-8-6-9(7-10-8)4-2-3-5-9/h8,10H,2-7H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NPBBRURTAYRIQO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CC2(CCCC2)CN1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H17N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50468636 | |
Record name | AGN-PC-00BOM9 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50468636 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
139.24 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-Methyl-2-azaspiro[4.4]nonane | |
CAS RN |
914223-79-3 | |
Record name | AGN-PC-00BOM9 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50468636 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-methyl-2-azaspiro[4.4]nonane | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.